4-((2-isopropyl-1H-imidazol-1-yl)methyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 4-[(2-propan-2-ylimidazol-1-yl)methyl]-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H26N4OS/c1-14(2)17-19-7-10-22(17)13-15-5-8-21(9-6-15)18(23)20-12-16-4-3-11-24-16/h3-4,7,10-11,14-15H,5-6,8-9,12-13H2,1-2H3,(H,20,23)
• InChI Key: WJDBGAHOZWFDNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CC2CCN(CC2)C(=O)NCC3=CC=CS3
• Molecular Formula: C18H26N4OS
• Molecular Weight: 346.5 g/mol
• CAS No.: 1396759-67-3

Description

4-((2-isopropyl-1H-imidazol-1-yl)methyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H26N4OS and its molecular weight is 346.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Research on novel anaplastic lymphoma kinase inhibitors, including derivatives of piperidine and imidazole, demonstrates their potential application in cancer treatment. These compounds exhibit high clearance and short half-life in mice, with modifications aimed at minimizing hydrolysis and improving in vitro stability, albeit with a trade-off in potency against the target enzyme (Teffera et al., 2013).

Heterocyclic Synthesis

Compounds structurally related to thiophenes and imidazoles have been explored for their reactivity, leading to the synthesis of various heterocyclic derivatives. Such research underpins the development of new molecules with potential applications in medicinal chemistry and drug discovery (Mohareb et al., 2004).

Anticancer Activity

Derivatives of piperidine and imidazole have been synthesized and evaluated for anticancer activity, demonstrating the potential of these compounds in targeting specific cancer cells. This research contributes to the ongoing search for more effective and selective cancer therapies (Kumar et al., 2013).

Conformational Analysis

The conformational analysis of thioperamide, a compound containing a piperidine and imidazole structure, highlights its low flexibility which could be advantageous in designing new H3-receptor antagonists. This research aids in understanding the structural requirements for receptor binding and activity (Plazzi et al., 1997).

Disposition and Metabolism

The study of SB-649868, an orexin receptor antagonist, provides insights into the metabolism and disposition of compounds containing piperidine and imidazole, showcasing the complexity of drug metabolism and the importance of identifying major metabolic pathways to predict pharmacokinetic profiles (Renzulli et al., 2011).